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Compound of Interest

Compound Name: Disperse Red 92

Cat. No.: B076472 Get Quote

To our valued researchers, scientists, and drug development professionals,

Following a comprehensive review of the scientific literature and available experimental data,

we must report that there is currently no published information on the application of Disperse
Red 92 in two-photon microscopy. Our extensive searches for two-photon absorption spectra,

two-photon action cross-section values, quantum yields, and experimental protocols for

Disperse Red 92 in the context of biological imaging have yielded no results.

Disperse Red 92 is classified as an anthraquinone dye and is primarily utilized in the textile

industry for dyeing polyester fabrics.[1][2] While some fluorescent dyes from the anthraquinone

family have been investigated for biomedical imaging applications due to their photostability,

specific data for Disperse Red 92 that would be necessary to develop two-photon microscopy

protocols is not available in the current body of scientific literature.[3][4]

The key photophysical parameters required to characterize a fluorophore for two-photon

microscopy include:

Two-Photon Absorption (TPA) Spectrum: This indicates the efficiency of the dye in

simultaneously absorbing two photons over a range of wavelengths.

Two-Photon Action Cross-Section (σ₂): This quantitative measure of TPA efficiency is crucial

for determining the expected fluorescence signal.
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Fluorescence Quantum Yield (Φ): This represents the efficiency of converting absorbed

energy into emitted fluorescence.

Fluorescence Lifetime (τ): The characteristic time a molecule spends in the excited state

before returning to the ground state.

Without this fundamental data for Disperse Red 92, it is not possible to provide the detailed

application notes and protocols you have requested. The development of such protocols would

require primary research to determine these essential photophysical properties and to assess

the dye's suitability and performance in a biological imaging context.

We understand the importance of identifying and characterizing novel fluorophores for

advanced imaging techniques. However, based on the current state of knowledge, we cannot

recommend or provide guidance for the use of Disperse Red 92 in two-photon microscopy.

We would be pleased to provide detailed application notes and protocols for well-established

and characterized red fluorescent dyes that are routinely and successfully used in two-photon

microscopy, such as members of the Alexa Fluor or Rhodamine families. These alternative

dyes have well-documented two-photon properties and a wealth of published literature to

support their use in a wide range of biological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076472#two-photon-microscopy-with-disperse-red-
92]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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